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Compound of Interest

Galanin (1-16), mouse, porcine,
Compound Name:
rat

cat. No.: B13828582

Safeguarding Your Research: A Guide to
Handling Galanin (1-16) Peptides

Essential safety protocols and operational guidance for researchers working with Galanin (1-
16) from mouse, porcine, and rat sources, ensuring both personal safety and experimental
integrity.

For laboratory personnel, including researchers, scientists, and drug development
professionals, the proper handling of bioactive peptides like Galanin (1-16) is paramount. This
guide provides immediate and essential safety information, operational plans for handling, and
disposal considerations to foster a secure and efficient research environment.

Personal Protective Equipment (PPE)

When handling Galanin (1-16) from any species, adherence to standard laboratory safety
practices is critical. The following personal protective equipment is recommended to minimize
exposure and prevent contamination.
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PPE Category Recommended Equipment  Specification

) Safety glasses with side European standard - EN 166
Eye Protection . .
shields or goggles or equivalent

Chemically compatible,

Hand Protection Protective gloves ) o
disposable nitrile gloves
Body Protection Laboratory coat Long-sleeved
Not generally required under Use in a well-ventilated area.

Respiratory
normal use conditions. Avoid dust formation.

Handle in accordance with good industrial hygiene and safety practices.[1] Avoid contact with
skin, eyes, or clothing, and prevent the formation of dust and aerosols.[1][2] Do not eat, drink,
or smoke when using this product.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Galanin (1-16) ensures safety and maintains the integrity of
the peptide for experimental use.

1. Receiving and Storage: Upon receipt, lyophilized Galanin (1-16) should be stored in a
freezer at -20°C or colder for long-term stability.[3][4][5][6] Keep the container tightly sealed in a
cool, well-ventilated area away from direct sunlight.[2]

2. Preparation for Use: Before opening, allow the vial to warm to room temperature in a
desiccator to prevent condensation and moisture absorption, which can reduce peptide
stability.[3][4][7] When weighing the peptide, do so in a designated area and wear gloves to
avoid contamination.[3]

3. Reconstitution: Dissolve the peptide in sterile, purified water or a buffer recommended by the
supplier. For peptides that are difficult to dissolve, sonication may be helpful.[3] Once in
solution, it is recommended to aliquot the peptide into single-use volumes to avoid repeated
freeze-thaw cycles.[4][5][6][7]

4. Experimental Use: Handle all solutions containing Galanin (1-16) with the appropriate PPE
as outlined in the table above. Work in a well-ventilated area to minimize inhalation exposure.
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5. Disposal: Dispose of unused peptide solutions and contaminated materials in accordance
with local, state, and federal regulations.[2] The safety data sheet for Galanin (1-29) (rat,
mouse) indicates that it is very toxic to aquatic life with long-lasting effects, so avoid release to
the environment.[2]

Experimental Workflow

The following diagram illustrates a standard workflow for handling Galanin (1-16) peptides in a
laboratory setting.
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Caption: Standard laboratory workflow for handling Galanin (1-16) peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Galanin (1-
16), mouse, porcine, rat]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13828582#personal-protective-equipment-for-
handling-galanin-1-16-mouse-porcine-rat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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